4-Methyl-2-(4-methylpyridin-2-yl)pyridine;ruthenium(2+)
Overview
Description
Scientific Research Applications
Antibacterial Applications
The compound 2-methyl-N-((4-methylpyridin-2-yl)carbamothioyl)benzamide, which is derived from 2-amino-4-picoline (a similar compound to 4-Methyl-2-(4-methylpyridin-2-yl)pyridine), has been found to show antibacterial activity towards both gram positive and gram negative bacteria .
Anti-Fibrosis Activity
A series of novel 2-(pyridin-2-yl) pyrimidine derivatives, which are similar to 4-Methyl-2-(4-methylpyridin-2-yl)pyridine, have been synthesized and evaluated for their anti-fibrosis activity. Some of these compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC .
Pharmaceutical Intermediate
2-Amino-4-methylpyridine, a compound similar to 4-Methyl-2-(4-methylpyridin-2-yl)pyridine, has been used as a pharmaceutical intermediate .
Inhibitor of NOS2 (iNOS)
2-Amino-4-methylpyridine has been found to be a potent inhibitor of NOS2 (iNOS) in vitro .
Synthesis of Other Compounds
2-Amino-4-methylpyridine has been used in the synthesis of 2-amino-4-methylpyridinium 2-hydroxybenzoate .
Coordination with Transition Metal Ions
Thiourea derivatives, which can be obtained from compounds similar to 4-Methyl-2-(4-methylpyridin-2-yl)pyridine, have been found to coordinate with various transition metal ions as monodentate or bidentate ligands .
Safety and Hazards
Mechanism of Action
Target of Action
Related compounds such as 2-amino-4-methylpyridine have been found to inhibit the activity of inducible no synthase isolated from mouse raw 2647 cells in vitro .
Mode of Action
It’s worth noting that 2-amino-4-methylpyridine acts as a ligand and forms methoxo-bridged copper (ii) complexes .
Biochemical Pathways
Related compounds such as 2-aminothiazoles, derived from 1-(4-methylpyridin-2-yl)thiourea and α-bromoketones via hantzsch reaction, have been reported .
Pharmacokinetics
The molecular weight of a related compound, 4-methyl-2-[(4-methylpyridin-2-yl)diselanyl]pyridine, is 34215700 , which might influence its bioavailability.
Action Environment
The formation of methoxo-bridged copper (ii) complexes by 2-amino-4-methylpyridine suggests that the presence of certain metal ions in the environment might influence its action .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-Methyl-2-(4-methylpyridin-2-yl)pyridine;ruthenium(2+) involves the reaction of 4-methyl-2-(pyridin-2-yl)pyridine with ruthenium(III) chloride in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "4-methyl-2-(pyridin-2-yl)pyridine", "ruthenium(III) chloride", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 4-methyl-2-(pyridin-2-yl)pyridine and ruthenium(III) chloride in a suitable solvent such as ethanol or methanol.", "Step 2: Add a reducing agent such as sodium borohydride or hydrazine hydrate to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for several hours.", "Step 4: Filter the reaction mixture to remove any insoluble impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization or column chromatography to obtain the final product, 4-Methyl-2-(4-methylpyridin-2-yl)pyridine;ruthenium(2+)." ] } | |
CAS RN |
83605-44-1 |
Molecular Formula |
C36H36N6Ru |
Molecular Weight |
653.79 |
IUPAC Name |
4-methyl-2-(4-methylpyridin-2-yl)pyridine;ruthenium(2+) |
InChI |
InChI=1S/3C12H12N2.Ru/c3*1-9-3-5-13-11(7-9)12-8-10(2)4-6-14-12;/h3*3-8H,1-2H3;/q;;;+2 |
InChI Key |
WUWVNHJPTGULIW-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NC=C1)C2=NC=CC(=C2)C.CC1=CC(=NC=C1)C2=NC=CC(=C2)C.CC1=CC(=NC=C1)C2=NC=CC(=C2)C.[Ru+2] |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-chloro-N-(2-{2-[(6-chloropyridin-2-yl)formamido]ethoxy}ethyl)-N-(propan-2-yl)pyridine-2-carboxamide](/img/structure/B2416452.png)
![2-(1,2,4-Triazol-1-ylmethyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole](/img/structure/B2416457.png)
![(Z)-methyl 3-allyl-2-((4-methoxybenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate](/img/structure/B2416459.png)
![N-(2-(morpholinosulfonyl)ethyl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2416461.png)
![N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2-furamide](/img/structure/B2416465.png)
![2-(2-Chloroacetamido)-N-(4-chlorophenyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide](/img/structure/B2416469.png)